![molecular formula C20H16F2N4OS2 B2795237 N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide CAS No. 1211268-55-1](/img/structure/B2795237.png)
N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C20H16F2N4OS2 and its molecular weight is 430.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antifungal Activities
A study by Çavușoğlu et al. (2018) reported the synthesis and antifungal effects of triazole-oxadiazole compounds, including structures analogous to the mentioned compound, against Candida species. The compounds exhibited potent antifungal activity against C. albicans and C. glabrata, with minimum inhibitory concentrations (MIC90) as low as 62.5 μg/mL. Additionally, one compound demonstrated an apoptotic effect on Candida species, as confirmed by flow cytometry analysis using Annexin V-PI, indicating its potential as a safe antifungal agent with minimal toxicity to healthy cells (Çavușoğlu, Yurttaş, & Cantürk, 2018).
Anticancer Evaluation
Lesyk et al. (2007) synthesized new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones, including compounds similar to the specified chemical, and evaluated their anticancer activity. The synthesized compounds showed significant activity against a variety of human cancer cell lines, including renal cancer, leukemia, colon cancer, breast cancer, and melanoma, suggesting their potential as anticancer agents. It was found that certain derivatives exhibit more potent anticancer activity than their amide counterparts (Lesyk, Vladzimirska, Holota, Zaprutko, & Gzella, 2007).
Antimicrobial and Antioxidant Properties
Research has also explored the antimicrobial and antioxidant properties of triazole and thiadiazole derivatives. For instance, the synthesis and antimicrobial activities of novel triazole derivatives were investigated, revealing potent antimicrobial properties against various Candida species and pathogenic bacteria, indicating their potential as antimicrobial agents (Altıntop, Kaplancıklı, Turan-Zitouni, Özdemir, Demirci, İşcan, & Revial, 2011). Additionally, a study by Sunil et al. (2010) reported on triazolo-thiadiazoles with potent in vitro antioxidant properties, demonstrating significant cytotoxic effects on hepatocellular carcinoma cell lines, suggesting their use as both antioxidant and anticancer agents (Sunil, Isloor, Shetty, Satyamoorthy, & Prasad, 2010).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F2N4OS2/c21-14-4-6-17(7-5-14)28-12-18(27)23-9-8-16-11-29-20-24-19(25-26(16)20)13-2-1-3-15(22)10-13/h1-7,10-11H,8-9,12H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKSVPDNJCIVYKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NN3C(=CSC3=N2)CCNC(=O)CSC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F2N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.